Cas no 1806281-49-1 (Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate)

• Product Name: Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate
• CAS No: 1806281-49-1
• MF: C₁₀H₈ClNO₅S
• MW: 289.692220687866
• CID: 4818698
• Update Time: 2025-10-31

Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate

• Inchi： 1S/C10H8ClNO5S/c1-2-16-9(13)6-3-4-7-8(5-6)17-10(12-7)18(11,14)15/h3-5H,2H2,1H3
• InChI Key： ZABBILGJNMCAFA-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2C=CC(C(=O)OCC)=CC=2O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 421
• XLogP3: 2.3
• Topological Polar Surface Area: 94.8

Additional information on Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate

Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate (CAS No. 1806281-49-1): A Comprehensive Overview

Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate, identified by the chemical compound code CAS No. 1806281-49-1, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzo[d]oxazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate lies in its combination of a chlorosulfonyl group and a carboxylate ester moiety, which together contribute to its distinctive chemical properties and reactivity.

The Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate molecule exhibits a high degree of functionalization, making it a valuable intermediate in synthetic chemistry. Its benzo[d]oxazole core is a common scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the chlorosulfonyl group enhances its electrophilicity, facilitating further functionalization through nucleophilic substitution reactions. This characteristic makes it particularly useful in the synthesis of more complex molecules, including potential drug candidates.

Recent advancements in the field of drug discovery have highlighted the importance of benzo[d]oxazole derivatives due to their broad spectrum of biological activities. Studies have shown that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications introduced in Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate are designed to optimize its pharmacological profile, making it a promising candidate for further investigation.

In the realm of medicinal chemistry, Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate serves as a versatile building block for the synthesis of novel therapeutic agents. The chlorosulfonyl group can be selectively modified to introduce various functional groups, allowing chemists to tailor the compound's properties for specific applications. For instance, it can be converted into amides or sulfonamides, which are common pharmacophores in drug design. This flexibility underscores the compound's significance in the development of new drugs targeting various diseases.

Current research is exploring the potential of Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate in addressing unmet medical needs. One area of interest is its application in oncology. Preliminary studies suggest that derivatives of this compound may inhibit key enzymes involved in cancer cell proliferation and survival. The ability to modulate these pathways could lead to the development of effective anticancer therapies. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, are often employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic profile of Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate is another critical aspect that researchers are investigating. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Computational modeling and experimental studies are being used to predict and verify these parameters, providing valuable insights into the compound's behavior in vivo.

Collaborative efforts between chemists and biologists are crucial for unlocking the full potential of Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate. By integrating structural biology with synthetic chemistry, researchers can gain deeper insights into how this compound interacts with biological targets at the molecular level. This interdisciplinary approach accelerates the discovery process and enhances the likelihood of developing successful drug candidates.

The future prospects for Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate are promising, with ongoing studies aimed at expanding its applications across various therapeutic areas. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that effectively address these challenges. Ethyl 2-(chlorosulfonyl)benzo[d]oxazole-6-carboxylate stands at the forefront of this innovation, embodying the intersection of cutting-edge chemistry and medicine.